Cas no 1934416-90-6 (1-(2-Chloroethyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde
• CAS No: 1934416-90-6
• MF: C₈H₁₃ClO
• MW: 160.641221761703
• CID: 5741687
• PubChem ID: 126989635
• Update Time: 2025-05-22

1-(2-Chloroethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde
• EN300-1621070
• 1934416-90-6
• Cyclopentanecarboxaldehyde, 1-(2-chloroethyl)-

• Inchi： 1S/C8H13ClO/c9-6-5-8(7-10)3-1-2-4-8/h7H,1-6H2
• InChI Key： PQIQNVRVZDLPEY-UHFFFAOYSA-N
• SMILES： ClCCC1(C=O)CCCC1

Computed Properties

• Exact Mass: 160.0654927g/mol
• Monoisotopic Mass: 160.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Predicted)
• Boiling Point: 224.2±13.0 °C(Predicted)

Additional information on 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde

1-(2-Chloroethyl)cyclopentane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde, identified by the CAS number 1934416-90-6, is a fascinating organic molecule with significant potential in various chemical and biochemical applications. This compound, often referred to as cyclopentyl chloroacetaldehyde, belongs to the class of aliphatic aldehydes with a chlorinated substituent. Its structure consists of a cyclopentane ring attached to a carbaldehyde group and a 2-chloroethyl chain, making it a unique derivative in the realm of organic chemistry.

Recent studies have highlighted the importance of chlorinated aldehydes like 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde in synthetic chemistry. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds. The presence of the chlorine atom in the ethyl chain introduces interesting reactivity, making it a valuable precursor for various transformations. For instance, its use in nucleophilic substitution reactions has been extensively documented, showcasing its versatility in organic synthesis.

The physical and chemical properties of 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde are well-documented. It exists as a colorless liquid with a characteristic odor, and its boiling point is approximately 85°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. Its molecular weight is around 175 g/mol, and its density is slightly higher than that of water, contributing to its stability under normal storage conditions.

In terms of synthesis, 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde can be prepared through several methods. One common approach involves the alkylation of cyclopentanecarbaldehyde with 2-chloroethanol in the presence of an acid catalyst. This reaction proceeds via an SN2 mechanism, where the hydroxyl group of 2-chloroethanol acts as a nucleophile attacking the carbonyl carbon of cyclopentanecarbaldehyde. The reaction is typically carried out under reflux conditions to ensure high yields and purity.

The applications of this compound are diverse and span across multiple industries. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of various drug candidates, particularly those targeting enzyme inhibition or receptor modulation. Its ability to undergo multiple functional group transformations makes it highly versatile in drug design. Additionally, it finds use in agrochemicals, where it is employed as a building block for pesticides and herbicides with enhanced efficacy.

Recent advancements in green chemistry have also brought attention to 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde. Researchers are exploring its potential as a sustainable alternative to traditional reagents in organic synthesis. By utilizing renewable feedstocks and catalytic processes, the production of this compound can be made more environmentally friendly, aligning with global efforts to reduce carbon footprints.

In conclusion, 1-(2-Chloroethyl)cyclopentane-1-carbaldehyde is a multifaceted compound with significant implications across various scientific domains. Its unique structure, reactivity, and versatility make it an essential tool in modern organic chemistry. As research continues to uncover new applications and sustainable production methods, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.